Didemethylchlorpromazine

Description

Didemethylchlorpromazine is a metabolite of chlorpromazine, an antipsychotic drug . Chlorpromazine, first synthesized in 1950, serves as the prototype for the phenothiazine class of drugs and is used to treat conditions like schizophrenia . The antipsychotic action of chlorpromazine is thought to be due to long-term adaptation by the brain to blocking dopamine receptors .

As a phase I metabolite of chlorpromazine, didemethylchlorpromazine (DDMCPZ) maintains an identical chromophore to its parent drug . Research indicates that the demethylation of chlorpromazine into DDMCPZ does not detoxify the drug; rather, it leads to an even more enhanced photogenotoxicity . The compound has a molecular weight of 290.81 and its chemical formula is C15H15ClN2S .

Other metabolites of chlorpromazine include demethylchlorpromazine (DMCPZ) and chlorpromazine sulfoxide (CPZSO) . Chlorproethazine is another similar chemical compound .

• CAS No.: 2095-17-2
• Product Name: Didemethylchlorpromazine
• Molecular Formula: C15H15ClN2S
• Molecular Weight: 290.8 g/mol
• IUPAC Name: 3-(2-chlorophenothiazin-10-yl)propan-1-amine
• Standard InChI: InChI=1S/C15H15ClN2S/c16-11-6-7-15-13(10-11)18(9-3-8-17)12-4-1-2-5-14(12)19-15/h1-2,4-7,10H,3,8-9,17H2
• Standard InChIKey: ZTQZBABFEUDZFE-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)N(C3=C(S2)C=CC(=C3)Cl)CCCN
• Canonical SMILES: C1=CC=C2C(=C1)N(C3=C(S2)C=CC(=C3)Cl)CCCN
• Purity: > 95%
• Synonyms: 2-chloro-10-(3-aminopropyl)phenothiazine; Cl-PPA; CPZSL; didemethylchlorpromazine; didemethylchlorpromazine ion (1+); didemethylchlorpromazine maleate; didemethylchlorpromazine monohydrochloride; didemethylchlorpromazine monomaleate; didemethylchlorpromazine perchlorate ion (1+); didesmethylchlorpromazine; gamma-(2-chlorophenothiazinyl-10)-propylamine
• PubChem Compound: 74981
• Last Modified: Jul 18 2023